
Methyl acetimidate hydrochloride CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl acetimidate hydrochloride

Cat. No.: B083577 Get Quote

An In-depth Technical Guide to Methyl
Acetimidate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl acetimidate
hydrochloride, a versatile reagent in biochemical and pharmaceutical research. It details its

chemical properties, applications, and experimental protocols, with a focus on its use in the

chemical modification of proteins.

Core Properties of Methyl Acetimidate
Hydrochloride
Methyl acetimidate hydrochloride is a valuable tool for chemists and biochemists. Its key

physical and chemical properties are summarized below.
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Property Value References

CAS Number 14777-27-6 [1][2]

Molecular Formula C₃H₇NO·HCl [1]

Molecular Weight 109.55 g/mol [2]

Appearance White to yellow powder [1]

Melting Point 105 °C (decomposes) [2]

Storage Temperature 2-8°C [2]

Solubility Soluble in water [1]

Synthesis and Reaction Mechanism
The synthesis of methyl acetimidate hydrochloride is historically rooted in the Pinner

reaction, which involves the reaction of a nitrile with an alcohol in the presence of hydrogen

chloride.[3] The primary application of this reagent in biochemical contexts is the specific

modification of primary amines, such as the ε-amino group of lysine residues in proteins. This

reaction, known as amidination, is highly selective and results in the formation of a stable

amidine linkage. A key advantage of this modification is the preservation of the positive charge

of the lysine side chain.[3] The stability of the resulting amidine bond is a significant benefit

over other modification methods, like the formation of Schiff bases, which can be reversible.[3]

Reaction of Methyl Acetimidate with a Primary Amine
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Reactants

ProductsMethyl Acetimidate

N-substituted Amidine

Nucleophilic Attack

Primary Amine (e.g., Lysine ε-amino group)
 

Methanol
Elimination

Start: Protein Solution Preparation

Dissolve protein in an appropriate buffer (e.g., phosphate buffer, pH 7.0-8.2). Avoid amine-containing buffers like Tris.

Prepare a fresh stock solution of Methyl Acetimidate Hydrochloride.

Add the reagent to the protein solution and incubate at room temperature or 4°C.

Remove excess reagent and byproducts via dialysis or gel filtration.

Analyze the modified protein (e.g., using mass spectrometry to confirm modification).

End: Modified Protein
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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